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Compound of Interest

Compound Name: Nickel(II) Dibutyldithiocarbamate

Cat. No.: B086654 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for the Handling and

Disposal of Nickel(II) Dibutyldithiocarbamate

This document provides crucial procedural guidance for laboratory professionals, including

researchers, scientists, and drug development experts, on the safe handling and disposal of

Nickel(II) Dibutyldithiocarbamate. Adherence to these protocols is vital to mitigate risks and

ensure a secure laboratory environment.

Hazard and Exposure Data
Conflicting hazard classifications for Nickel(II) Dibutyldithiocarbamate exist across various

safety data sheets. To ensure the highest level of safety, a conservative approach that

addresses all potential hazards is recommended. The compound should be handled as a

substance that is a serious eye irritant, a skin and respiratory sensitizer, and a potential

carcinogen.
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Parameter Value Source/Citation

OSHA Permissible Exposure

Limit (PEL) for Nickel,

insoluble compounds, as Ni

1 mg/m³ (8-hour TWA) [1]

NIOSH Recommended

Exposure Limit (REL) for

Nickel compounds, as Ni

0.015 mg/m³ (10-hour TWA) [2][3]

Potential Health Hazards

Serious eye irritation, skin

sensitization, respiratory

sensitization, potential

carcinogen, target organ

toxicity (respiratory system).

[4]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protective equipment is mandatory when handling

Nickel(II) Dibutyldithiocarbamate to prevent exposure through inhalation, skin contact, and

eye contact.

Recommended PPE:
Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is required. All respirator use must be in accordance with a

comprehensive respiratory protection program, including fit-testing and medical clearance.

Hand Protection: Double gloving with nitrile or neoprene gloves is recommended for heavy

or extended use. While specific breakthrough times for Nickel(II) Dibutyldithiocarbamate
are not readily available, nitrile gloves are generally recommended for protection against oils,

greases, acids, and caustics.[5][6] It is crucial to consult the glove manufacturer's chemical

resistance data for specific recommendations.

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn in situations with a high risk of splashes.
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Body Protection: A dedicated lab coat, preferably a disposable one, should be worn

exclusively for work with this compound. This lab coat should be professionally cleaned if not

disposable and should not be taken home.[7]

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: All work with Nickel(II) Dibutyldithiocarbamate should be conducted

in a certified chemical fume hood to minimize inhalation exposure.[7]

Work Practices: To prevent the spread of contamination, use wet cleaning methods and

disposable mats in areas where the compound is handled.[7] Avoid touching personal items

like phones with gloved hands. Change gloves frequently and wash hands thoroughly after

handling the material.[4]

Storage: Store Nickel(II) Dibutyldithiocarbamate in a cool, dry, well-ventilated area, away

from oxidizing agents. The container should be tightly closed and clearly labeled with the

chemical name and associated hazards.

Spill Cleanup Procedure:
In the event of a spill, immediate and appropriate action is critical to prevent exposure and

contamination.

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.

Don Appropriate PPE: Before attempting any cleanup, ensure you are wearing the full

recommended PPE, including respiratory protection.

Contain the Spill: For solid spills, gently cover the material with an absorbent material to

prevent it from becoming airborne. Do not dry sweep.

Clean the Spill:

Carefully scoop the spilled material and absorbent into a labeled, sealed container for

hazardous waste.
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Decontaminate the spill area with a suitable cleaning agent (e.g., soap and water), and

collect the cleaning materials for disposal as hazardous waste.

Dispose of Waste: All contaminated materials, including PPE, must be disposed of as

hazardous waste through a licensed professional waste disposal service.[7]

Disposal of Nickel(II) Dibutyldithiocarbamate Waste:
All waste containing Nickel(II) Dibutyldithiocarbamate must be treated as hazardous waste.

Solid Waste: Collect solid waste, including contaminated PPE and cleaning materials, in a

clearly labeled, sealed, and puncture-resistant container designated for heavy metal waste.

Aqueous Waste: For aqueous solutions containing Nickel(II) Dibutyldithiocarbamate,

chemical precipitation is the primary treatment method. Adjusting the pH of the solution to a

range of 9.0 - 11.0 with a base like sodium hydroxide will precipitate the nickel as insoluble

nickel(II) hydroxide.[7] The resulting solid precipitate can then be filtered and disposed of as

solid hazardous waste, while the remaining liquid should be collected as aqueous hazardous

waste.[7]

Final Disposal: All hazardous waste must be disposed of through a licensed professional

waste disposal service in accordance with local, state, and federal regulations.[7]

Visualized Workflows
The following diagrams illustrate key procedural workflows for handling Nickel(II)
Dibutyldithiocarbamate.
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Caption: Experimental workflow for handling Nickel(II) Dibutyldithiocarbamate.
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Caption: Logical relationship for responding to a Nickel(II) Dibutyldithiocarbamate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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